Cas no 53398-83-7 (trans-2-Hexenyl butyrate)

trans-2-Hexenyl butyrate structure
trans-2-Hexenyl butyrate structure
Product Name:trans-2-Hexenyl butyrate
CAS No:53398-83-7
MF:C10H18O2
MW:170.248723506927
MDL:MFCD00036546
CID:370388
PubChem ID:87564019
Update Time:2025-04-19

trans-2-Hexenyl butyrate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,(2E)-2-hexen-1-yl ester
    • trans-2-Hexenyl Butyrate
    • Butyric Acid trans-2-Hexenyl Ester
    • trans-2-Hexenyl butyrate
    • MDL： MFCD00036546
    • Inchi： 1S/C10H18O2/c1-3-5-6-7-9-12-10(11)8-4-2/h6-7H,3-5,8-9H2,1-2H3/b7-6+
    • InChI Key： PCGACKLJNBBQGM-VOTSOKGWSA-N
    • SMILES： CCC/C=C/COC(CCC)=O

Computed Properties

  • Exact Mass: 170.13100
  • Monoisotopic Mass: 170.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 12
  • Tautomer Count: Not determined
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.885 g/mL at 25 °C(lit.)
  • Boiling Point: 190 °C(lit.)
  • Flash Point: Degrees Fahrenheit:185°F
    Degrees Celsius:85°C
  • Refractive Index: n20/D 1.4325(lit.)
  • PSA: 26.30000
  • LogP: 2.68600
  • FEMA: 3926 | TRANS-2-HEXENYL BUTYRATE
  • Solubility: Not determined

trans-2-Hexenyl butyrate Security Information

trans-2-Hexenyl butyrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H294789-1g
trans-2-Hexenyl butyrate
 53398-83-7
1g
 $64.00 2023-05-18
TRC
H294789-5g
trans-2-Hexenyl butyrate
 53398-83-7
5g
 $75.00 2023-05-18
TRC
H294789-10g
trans-2-Hexenyl butyrate
 53398-83-7
10g
 $87.00 2023-05-18
Chemenu
CM344200-25g
Trans-2-hexenyl butyrate
 53398-83-7 95%+
25g
 $86 2023-02-02
Chemenu
CM344200-100g
Trans-2-hexenyl butyrate
 53398-83-7 95%+
100g
 $258 2023-02-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B1075-25ML
trans-2-Hexenyl Butyrate
 53398-83-7 >93.0%(GC)
25ml
 ¥390.00 2024-04-16
abcr
AB138933-25 ml
n-Butyric acid trans-2-hexen-1-yl ester, 93%; .
 53398-83-7 93%
25 ml
 €115.90 2023-09-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H868836-5ml
trans-2-Hexenyl Butyrate
 53398-83-7 93%
5ml
 200.70 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
W392618-SAMPLE-K
trans-2-Hexenyl butyrate
 53398-83-7 ≥96%, stabilized, FG
587.6 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
W392618-100G-K
trans-2-Hexenyl butyrate
 53398-83-7 ≥96%, stabilized, FG
100G
 1544.37 2021-05-17

trans-2-Hexenyl butyrate Production Method

trans-2-Hexenyl butyrate Related Literature

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